Cas no 1217500-59-8 ({6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid)

• Product Name: {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid
• CAS No: 1217500-59-8
• MF: C₁₃H₁₅BBrNO₄
• MW: 339.977503061295
• MDL: MFCD15143453
• CID: 856692
• Update Time: 2025-11-01

{6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-BOC-6-BROMO-INDOLE-2-BORONIC ACID
• (6-Bromo-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid
• [6-bromo-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid
• [6-Bromo-1-(tert-butoxycarbonyl)-1H-indol-2-yl]boronic acid
• 1-Boc-6-bromoindole-2-boronic acid
• SB15306
• AM88114
• OR360712
• AX8230000
• AB0051720
• Z3993
• ST24020654
• 4

• MDL： MFCD15143453
• Inchi： 1S/C13H15BBrNO4/c1-13(2,3)20-12(17)16-10-7-9(15)5-4-8(10)6-11(16)14(18)19/h4-7,18-19H,1-3H3
• InChI Key： RMYFCWUHNRAJJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(B(O)O)N(C(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Exact Mass: 339.02800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Topological Polar Surface Area: 71.7

Experimental Properties

• PSA: 71.69000
• LogP: 1.86680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid

Introduction to {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid (CAS No. 1217500-59-8)

{6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid (CAS No. 1217500-59-8) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, commonly referred to as Boc-protected 6-bromoindole-2-boronic acid, plays a crucial role in the development of novel pharmaceuticals and materials. Its unique chemical structure and reactivity make it an essential building block in the synthesis of complex molecules, particularly those involved in drug discovery and development.

The molecular formula of {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid is C₁₄H₁₈BrBO₃, with a molecular weight of approximately 339.19 g/mol. The compound features a 6-bromoindole core, which is protected by a tert-butoxycarbonyl (Boc) group at the nitrogen atom, and a boronic acid moiety at the 2-position. This combination of functional groups provides a high degree of synthetic flexibility, allowing for various chemical transformations and derivatizations.

In recent years, {6-bromo-1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}boronic acid has gained significant attention due to its potential applications in the synthesis of bioactive molecules. Indoles are known for their biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the bromine atom and the boronic acid group makes this compound particularly useful in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds.

One of the key advantages of {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid is its ability to undergo palladium-catalyzed cross-coupling reactions. These reactions allow for the formation of carbon-carbon bonds between the indole core and various aryl or vinyl halides, leading to the synthesis of diverse indole derivatives. This synthetic versatility has been leveraged in the development of new drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases.

Recent studies have highlighted the importance of {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid in the context of drug discovery. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel indole-based inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets in drug development.

The Boc protection group in {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid is particularly advantageous because it can be easily removed under mild acidic conditions, allowing for further functionalization of the indole nitrogen. This property makes it an ideal starting material for multistep synthetic sequences, where controlled deprotection and subsequent derivatization steps are required.

In addition to its use in drug discovery, {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid has also found applications in materials science. The boronic acid group can participate in boronate ester formation with diols, which is useful in the preparation of functional polymers and supramolecular assemblies. These materials have potential applications in areas such as drug delivery systems, sensors, and catalysis.

The safety and handling of {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid should be conducted with appropriate precautions. While it is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using personal protective equipment (PPE), working under a fume hood when necessary, and properly disposing of waste materials.

In conclusion, {6-bromo-1-[(tert-butoxy)carbonyl)-1H-indol-2-yl}boronic acid (CAS No. 1217500-59-8) is a valuable compound with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an essential tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.